Cas no 1396677-46-5 (N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide)

• Product Name: N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide
• CAS No: 1396677-46-5
• MF: C₂₄H₂₅NO₂
• MW: 359.4608066082
• CID: 5844313
• PubChem ID: 71782264
• Update Time: 2025-11-01

N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide
• F5857-6967
• 1396677-46-5
• VU0525749-1
• AKOS024524728

• Inchi： 1S/C24H25NO2/c26-23(21-14-8-3-9-15-21)16-17-25-24(27)18-22(19-10-4-1-5-11-19)20-12-6-2-7-13-20/h1-15,22-23,26H,16-18H2,(H,25,27)
• InChI Key： XDCKRVXMWDRHQL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 359.188529040g/mol
• Monoisotopic Mass: 359.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide

Introduction to N-(3-hydroxy-3-phenylpropyl)-3,3-diphenylpropanamide (CAS No. 1396677-46-5)

N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) is a specialized chemical compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by the CAS number 1396677-46-5, has garnered attention due to its distinct chemical properties and its potential role in the development of novel therapeutic agents.

The molecular formula of N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) highlights its complex composition, which includes hydroxyl and phenyl groups, contributing to its reactivity and interaction with biological systems. The presence of multiple aromatic rings in its structure suggests possible applications in drug design, particularly in the modulation of enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets in a highly specific manner. N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) stands out as a promising candidate due to its ability to mimic natural bioactive molecules while maintaining structural integrity. This has led to its investigation in various preclinical studies aimed at identifying new pharmacological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) allow it to interact with neurotransmitter receptors, making it a viable candidate for developing drugs that can modulate brain function. Recent studies have demonstrated its ability to influence the activity of certain receptors, which could have therapeutic implications for conditions such as depression and anxiety.

The synthesis of N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) involves a series of carefully controlled chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates, such as 3-hydroxy-3-phenylpropionaldehyde, which is then coupled with appropriate amine derivatives under controlled conditions. The final product is obtained through a series of purification steps, ensuring high yield and purity.

The pharmacological profile of N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

In addition to its potential applications in neurological disorders, N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) has also been explored for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular conditions and autoimmune disorders. Studies have shown that this compound can modulate inflammatory pathways by interacting with specific enzymes and cytokines involved in the inflammatory response.

The development of new drug candidates like N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will interact with biological targets before conducting expensive and time-consuming experimental trials. By leveraging these technologies, scientists can optimize the structure of N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) to enhance its pharmacological properties.

The future prospects for N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases.

In conclusion, N-(3-hydroxy-3-phenylpropyl-3,3-diphenylpropanamide) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the fight against human disease.